7-Methyl-4-(piperazin-1-yl)-furo[3,2-c]pyridine

• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 7-methyl-4-piperazin-1-ylfuro[3,2-c]pyridine
• InChI: InChI=1S/C12H15N3O/c1-9-8-14-12(10-2-7-16-11(9)10)15-5-3-13-4-6-15/h2,7-8,13H,3-6H2,1H3
• InChI Key: AZOBEYJONNKGEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C2=C1OC=C2)N3CCNCC3

Description

7-Methyl-4-(piperazin-1-yl)-furo[3,2-c]pyridine is a useful research compound. Its molecular formula is C12H15N3O and its molecular weight is 217.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of tert-butyl 4-(7-methyl-furo[3,2-c]pyridin-4-yl)-piperazine-1-carboxylate (step A) (2.34 g, 7.37 mmol) in dichloromethane (4.1 ml) was cooled to 0° C., trifluoroacetic acid (8.41 g, 5.68 ml, 73.7 mmol) was added drop wise and the reaction mixture was allowed to stir for 10 min at 0° C. and for 30 min at room temperature. The solution was poured onto ice and 2N sodium carbonate solution (50 ml) and extracted with dichloromethane (2×25 ml). The combined organic layers were washed with brine (30 mL), dried (MgSO4) and evaporated. The crude product (1.59 g) was further purified by flash chromatography on silica gel (100% dichloromethane/MeOH/NH4OH 80:10:1) to yield 7-methyl-4-(piperazin-1-yl)-furo[3,2-c]pyridine as a yellow solid (1.27 g, 79%), MS (ISP) m/z=218.4 [(M+H)+], mp 111.5° C.